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Compound of Interest

Compound Name: Rhodium(lll) sulfate

Cat. No.: B078381

In-Depth Technical Guide to Rhodium(lll) Sulfate

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Identity and Physical Properties

Rhodium(lll) sulfate is an inorganic compound that exists in both anhydrous and various
hydrated forms. The anhydrous form, with the molecular formula Rh2(SOa4)s, is a red crystalline
solid.[1] The different forms of rhodium(lll) sulfate are distinguished by their degree of
hydration, which in turn affects their physical properties and CAS registry numbers.

A clear distinction between the common forms is crucial for experimental consistency:

Molecular Molar Mass (
Form CAS Number Appearance
Formula g/mol )
Anhydrous 10489-46-0 012Rh2S3 494.00 Red-yellow solid
Brown crystalline
Tetrahydrate 15274-78-9 HsO16Rh2S3 566.06 id
soli
) Yellow to red
Other Hydrates N/A Rh2(S04)3:nH20  Variable id
solids

Data sourced from multiple chemical suppliers and databases.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b078381?utm_src=pdf-interest
https://www.benchchem.com/product/b078381?utm_src=pdf-body
https://www.finishing.com/304/19.shtml
https://www.benchchem.com/product/b078381?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078381?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The anhydrous form decomposes at temperatures above 500°C.[2] It is soluble in water and
ethanol.[2][3] The density of a solution is approximately 1.217 g/mL at 25°C.[2][4]

Synthesis and Preparation: Experimental Protocols

The synthesis of rhodium(lll) sulfate can be achieved through several methods, primarily
involving the reaction of rhodium metal or its oxide/hydroxide with sulfuric acid. The specific
conditions of the reaction dictate the hydration state of the final product.

Protocol 1: Synthesis of Anhydrous Rhodium(lll) Sulfate

This method is suitable for obtaining the pure anhydrous compound.
Materials:

e Rhodium metal powder

o Concentrated sulfuric acid (98%)

Procedure:

In a suitable reaction vessel, combine rhodium metal powder with an excess of concentrated
sulfuric acid.

e Heat the mixture to 400°C under a fume hood with appropriate safety precautions.[1]

» Maintain this temperature until the reaction is complete, which is indicated by the formation
of a red crystalline solid.

e Cool the reaction mixture and carefully isolate the solid product.

e Wash the product with a suitable solvent to remove any unreacted sulfuric acid and dry
thoroughly.

Protocol 2: Synthesis of Hydrated Rhodium(lll) Sulfate
(Yellow Form)

This protocol, adapted from patent literature, yields a hydrated form of rhodium(lll) sulfate.
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Materials:

Rhodium(lll) chloride solution

Ammonia solution

Concentrated sulfuric acid

Ethyl alcohol
Procedure:
» Start with a solution of rhodium(lll) chloride.

o Precipitate rhodium hydroxides by adding an ammonia solution until the pH of the solution is
between 6 and 8.

o Separate the resulting rhodium hydroxide precipitate from the mother liquor by filtration.
e Wash the precipitate thoroughly with water.

e Dissolve the washed rhodium hydroxides in concentrated sulfuric acid. The molar ratio of
Rhodium to H2SOa4 should be between 1:6 and 1:16. The reaction temperature should be
maintained between 5-20°C.

» Allow the reaction mixture to stand at room temperature for at least 20 hours.
o Separate the formed rhodium sulfate salt from the mother solution.
e Wash the salt with ethyl alcohol and then dry to obtain the yellow rhodium sulfate powder.[5]

A key consideration in the synthesis of hydrated rhodium sulfate is the control of the hydrolysis
reaction. The neutralization of the rhodium sulfate concentrate with a mild base, such as
ammonium hydroxide, should be performed at a temperature below 25°C to favor the formation
of a specific sulfate complex with simple bridging between sulfate groups, which is desirable for
electroplating applications.[6]

Applications in Catalysis and Organic Synthesis
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Rhodium(lll) sulfate, particularly in solution, is a versatile precursor for the generation of
active rhodium catalysts for a variety of organic transformations.[7] The Rh(lll) center can act
as a Lewis acid or be transformed into catalytically active species through ligand exchange.[7]

Key catalytic applications include:

C-H Functionalization: Rhodium catalysts are well-known for their ability to activate C-H
bonds, enabling the direct formation of carbon-carbon and carbon-heteroatom bonds.[7]

o Oxidation Reactions: It can be used to develop catalysts for the selective oxidation of
alcohols and alkenes.[7]

» Hydrogenation and Transfer Hydrogenation: Rhodium complexes derived from the sulfate
salt are effective for various reduction reactions.[7]

e S-S Bond Cleavage: Rhodium complexes can catalyze the cleavage of S-S bonds in
disulfides, facilitating the synthesis of a diverse range of organosulfur compounds.[8]

While specific, detailed protocols for catalytic reactions using rhodium(lll) sulfate as the direct
catalyst are not extensively reported in readily available literature, it is typically used as a
starting material to generate more complex rhodium catalysts in situ.

Experimental Workflow for Catalyst Preparation
from Rhodium(lll) Sulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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